Cas no 1314394-17-6 (3-(3-Aminobenzyl)-1-phenylpyridazin-4(1H)-one)

3-(3-Aminobenzyl)-1-phenylpyridazin-4(1H)-one structure
1314394-17-6 structure
Product Name:3-(3-Aminobenzyl)-1-phenylpyridazin-4(1H)-one
CAS No:1314394-17-6
MF:C17H15N3O
MW:277.320503473282
CID:2122492
Update Time:2023-08-04

3-(3-Aminobenzyl)-1-phenylpyridazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-(3-aminobenzyl)-1-phenylpyridazin-4(1H)-one
    • LLZJMVYCTGISNP-UHFFFAOYSA-N
    • 4(1H)-Pyridazinone, 3-[(3-aminophenyl)methyl]-1-phenyl-
    • 3-(3-Aminobenzyl)-1-phenylpyridazin-4(1H)-one
    • Inchi: 1S/C17H15N3O/c18-14-6-4-5-13(11-14)12-16-17(21)9-10-20(19-16)15-7-2-1-3-8-15/h1-11H,12,18H2
    • InChI Key: LLZJMVYCTGISNP-UHFFFAOYSA-N
    • SMILES: O=C1C=CN(C2C=CC=CC=2)N=C1CC1C=CC=C(C=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 437
  • Topological Polar Surface Area: 58.7
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